Cas no 128-13-2 (Ursodeoxycholic acid)

• Product name: Ursodeoxycholic acid
• CAS No: 128-13-2
• MF: C₂₄H₄₀O₄
• MW: 392.5720
• MDL: MFCD00003680
• CID: 36202
• PubChem ID: 24900651

Ursodeoxycholic acid Chemical and Physical Properties

Names and Identifiers

• Ursodeoxycholic acid
• 3A,7B-DIHYDROXY-5B-CHOLAN-24-OIC ACID
• 3ALPHA,7BETA-DIHYDROXY-5BETA-CHOLAN-24-OIC ACID
• 3ALPHA, 7BETA-DIHYDROXY-5BETA-CHOLANIC ACID
• 3ALPHA, 7BETA-DIOXYCHOLANIC ACID
• 5BETA-CHOLAN-24-OIC ACID-3ALPHA, 7BETA-DIOL
• 5BETA-CHOLANIC ACID-3ALPHA,7BETA-DIOL
• 6BETA-CHOLANIC ACID-3A,7BETA-DIOL
• (6-BETA)-CHOLANIC ACID-(3-ALPHA)-(7-BETA)-DIOL
• 7BETA-HYDROXYLITHOCHOLIC ACID
• UDCA
• UDCS
• URSODEOXYCHOLOC ACID
• 17-beta-(1-methyl-3-carboxypropyl)etiocholane-3-alpha,7-beta-diol
• 3,7-dihydroxy-,(3-alpha,5-beta,7-beta)-cholan-24-oicaci
• 3-alpha,7-beta-dihydroxy-5-beta-cholan-24-oicaci
• 5B-CHOLANIC ACID-3A,7A-DIOL
• URSODEOXYCHOLIC ACID(RG)
• (4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• 3α,7β-Dihydroxy-5β-cholan-24-oic acid
• 3α,7β-Dihydroxy-5β-cholanic Acid
• 5β-Cholan-24-oic acid-3α,7β-diol
• 5β-Cholanic Acid-3α,7β-diol
• 7β-Hydroxylithocholic acid
• Urea
• URSODEOXYCHOLIC ACID ,EP5
• Tauroursodiol
• 3,7-Dihydroxycholan-24-oic acid
• 3alpha,7beta-Dihydroxy-6beta-cholan-24-oic acid
• Ursodiol
• urso
• Desol
• Urdes
• lyeton
• arsacol
• deursil
• ursacol
• Desocol
• Actigall
• Ursolvan
• Ursofalk
• Delursan
• Urso Forte
• Ursodesoxycholic acid
• Destolit
• Ursochol
• ursodeoxycholate
• Cholit-ursan
• Ursobilin
• Litursol
• Ursodamor
• Solutrat
• Peptarom
• Urso DS
• Ursosan
• Ursodexycholic Acid
• Urso 250
• 7-beta-Hydroxylithocholic acid
• Acido ursodeoxicolico
• Antigall
• Acido ursodeossicolico
• Acidum ursodeoxycholicum
• Acide ursodesoxycholique
• 3-alpha,7-beta-Dioxycho
• (3beta,5beta,7beta)-3,7-dihydroxycholan-24-oic acid
• anthropodesoxycholic acid
• anthropodeoxycholic acid
• 3alpha,7alpha-Dihydroxy-5beta-cholanic acid
• (3beta,5beta,7alpha)-3,7-dihydroxycholan-24-oic acid
• isoursodeoxycholic acid
• 3-epi-chenodeoxycholic acid
• Chenodiol
• gallodesoxycholic acid
• Chenix
• CDCA
• (3alpha,5beta,7beta)-3,7-dihydroxycholan-24-oic acid
• chenic acid
• 3beta,7beta-Dihydroxy-5beta-cholanoic acid
• 7alpha-hydroxylithocholic acid
• chenodeoxycholate
• 3beta,7beta-Dihydroxy-5beta-cholan-24-oic acid
• Isochenodeoxycholic acid
• 3-epichenodeoxycholic acid
• chenodeoxycholate(1-)
• 3beta,7alpha-Dihydroxy-5beta-cholanic acid
• Chenodeoxycholic acid
• chenodeoxycholate anion
• ISO-URSODEOXYCHOLIC ACID
• 3beta-chenodeoxycholic acid

• MDL： MFCD00003680
• Inchi： 1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,16-,17-,18+,19+,20+,22+,23+,24-/m1/s1
• InChI Key： RUDATBOHQWOJDD-UZVSRGJWSA-N
• SMILES： O([H])[C@@]1([H])C([H])([H])[C@]2([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[C@]2(C([H])([H])[H])[C@@]2([H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@@]([H])([C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C(=O)O[H])C([H])([H])C([H])([H])[C@@]3([H])[C@@]21[H])O[H]
• BRN： 3219888

Computed Properties

• Exact Mass: 392.29300
• Monoisotopic Mass: 392.29265975 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 77.8
• Molecular Weight: 392.6
• XLogP3: 4.9

Experimental Properties

• Color/Form: Powder
• Density: 0.9985 (rough estimate)
• Melting Point: 203-204 °C (lit.)
• Boiling Point: 547.1°C at 760 mmHg
• Flash Point: 9℃
• Refractive Index: 60.5 ° (C=2, EtOH)
• Solubility: ethanol: 50 mg/mL, clear
• Water Partition Coefficient: Almost insoluble
• PSA: 77.76000
• LogP: 4.47790
• Merck: 9889
• Solubility: Soluble in ethanol, insoluble in chloroform; It is easily soluble in glacial acetic acid and soluble in sodium hydroxide test solution.
• Color/Form: 500 μg/mL in methanol
• Specific Rotation: 60 º (c=2, EtOH)

Ursodeoxycholic acid Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10
• RTECS：FZ2000000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Toxicity：LD50 in mice (g/kg): 0.1 i.v. (Ardenne, Reitnauer); in rats, mice (mg/kg): 2000, 6000 s.c.; 1000, 1200 i.p., 310, 260 i.v. (Ward)
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Ursodeoxycholic acid Customs Data

• HS CODE：2918199090
• Customs Data：

  China Customs Code:

  2918199090

  Overview:

  HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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